5-amino-N,N-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-amino-N,N-dimethyl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C6H10N4O/c1-10(2)6(11)4-3-8-9-5(4)7/h3H,1-2H3,(H3,7,8,9)
• InChI Key: HKKLWOKERSXLDX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(NN=C1)N
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• CAS RN: 741209-40-5

Description

5-Amino-pyrazoles are a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Synthesis Analysis

5-Amino-pyrazoles have been used as potent reagents in organic and medicinal synthesis. They are used in the synthesis of diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds. The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of 5-amino-pyrazoles is characterized by a five-membered ring structure with two nitrogen atoms and aromatic character. This provides diverse functionality and stereochemical complexity.

Chemical Reactions Analysis

5-Amino-pyrazoles have been used in a wide variety of chemical reactions. They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. These outstanding compounds are synthesized via a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Scientific Research Applications

Biological Applications

Pyrazole derivatives have been found to exhibit a wide range of biological activities. . .

Synthetic Intermediates

Pyrazole-containing compounds are often used as synthetic intermediates in the preparation of more complex heterocyclic systems. .

Material Science Applications

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Industrial Applications

Pyrazole derivatives have found applications in various industrial fields. .

Agricultural Applications

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Photophysical Properties

Pyrazole derivatives have been found to exhibit exceptional photophysical properties. .

Medicinal Chemistry

In medicinal chemistry, pyrazole derivatives hold a privileged status as versatile frameworks. .

Heterocyclic Synthesis

Pyrazoles are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure. .

Mechanism of Action

Target of Action

5-Amino-N,N-dimethyl-1H-pyrazole-4-carboxamide, also known as 3-Amino-N,N-dimethyl-1H-pyrazole-4-carboxamide, is a compound that has shown potential in various biological activities. It has been found to exhibit strong growth-inhibitory effects, particularly showing selectivity towards estrogen receptor-positive breast cancer cells (MCF-7) . This suggests that the primary target of this compound could be estrogen receptors in certain types of cancer cells.

Mode of Action

It is believed that the compound interacts with its targets, possibly estrogen receptors, leading to changes that inhibit the growth of the cancer cells . The presence of two nitrogen atoms in the pyrazole ring allows it to simultaneously donate and accept hydrogen bonds, which favors the establishment of intermolecular interactions .

Biochemical Pathways

Given its potential as a growth inhibitor in certain cancer cells, it is likely that it affects pathways related to cell proliferation and survival

Result of Action

The primary result of the action of 5-Amino-N,N-dimethyl-1H-pyrazole-4-carboxamide is the inhibition of growth in certain cancer cells . This suggests that the compound may have potential as a therapeutic agent in the treatment of certain types of cancer.

Safety and Hazards

The compound may cause skin irritation and may be harmful if absorbed through the skin. Ingestion may cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.

Future Directions

5-Amino-pyrazoles have proven to be a class of promising functional reagents, similar to the biologically active compounds, highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry. Therefore, they are expected to continue to be a focus of research and development in the future.